N-[(3-ethoxyphenyl)methyl]thieno[3,2-d]pyrimidin-4-amine

• IUPAC Name: N-[(3-ethoxyphenyl)methyl]thieno[3,2-d]pyrimidin-4-amine
• InChI: InChI=1S/C15H15N3OS/c1-2-19-12-5-3-4-11(8-12)9-16-15-14-13(6-7-20-14)17-10-18-15/h3-8,10H,2,9H2,1H3,(H,16,17,18)
• InChI Key: UJPCZKVJSYGKLD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CNC2=NC=NC3=C2SC=C3
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol

Description

N-[(3-ethoxyphenyl)methyl]thieno[3,2-d]pyrimidin-4-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a thienopyrimidine derivative that has shown promising results in both in vitro and in vivo experiments.

Mechanism of Action

The mechanism of action of N-[(3-ethoxyphenyl)methyl]thieno[3,2-d]pyrimidin-4-amine is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins that are involved in the development and progression of various diseases. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
N-[(3-ethoxyphenyl)methyl]thieno[3,2-d]pyrimidin-4-amine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve immune function. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-[(3-ethoxyphenyl)methyl]thieno[3,2-d]pyrimidin-4-amine has several advantages for use in lab experiments. It is relatively easy to synthesize and has high purity and stability. It also has low toxicity, making it safe for use in in vitro and in vivo experiments. However, its limited solubility in water may pose a challenge in certain experiments, and further research is needed to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for research on N-[(3-ethoxyphenyl)methyl]thieno[3,2-d]pyrimidin-4-amine. One area of focus is the development of more efficient synthesis methods to improve yield and reduce costs. Another area of research is the exploration of its potential use in the treatment of various diseases, including cancer, inflammation, and neurodegenerative diseases. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of N-[(3-ethoxyphenyl)methyl]thieno[3,2-d]pyrimidin-4-amine involves the reaction of 3-ethoxybenzylamine with 2-thioxo-2,3-dihydro-1H-pyrimidine-4,6-dione in the presence of a suitable catalyst. The reaction results in the formation of the desired compound with high yield and purity.

Scientific Research Applications

N-[(3-ethoxyphenyl)methyl]thieno[3,2-d]pyrimidin-4-amine has been extensively studied for its potential applications in various fields of scientific research. It has shown promising results in the treatment of cancer, inflammation, and other diseases. It has also been studied for its potential use as a diagnostic tool in the detection of various diseases.